6-Amino-3-(3,4-dichlorophenyl)-4-(2-methylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C20H14Cl2N4O
• Molecular Weight: 397.3 g/mol
• IUPAC Name: 6-amino-3-(3,4-dichlorophenyl)-4-(2-methylphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C20H14Cl2N4O/c1-10-4-2-3-5-12(10)16-13(9-23)19(24)27-20-17(16)18(25-26-20)11-6-7-14(21)15(22)8-11/h2-8,16H,24H2,1H3,(H,25,26)
• InChI Key: UKMIDSSUDIQZHC-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2C(=C(OC3=NNC(=C23)C4=CC(=C(C=C4)Cl)Cl)N)C#N

Description

6-Amino-3-(3,4-dichlorophenyl)-4-(2-methylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the pyranopyrazole family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 6-Amino-3-(3,4-dichlorophenyl)-4-(2-methylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, some studies suggest that it may exert its antitumor activity by inducing apoptosis in cancer cells. It has also been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting that it may have anti-inflammatory effects.
Biochemical and Physiological Effects:
Several studies have investigated the biochemical and physiological effects of 6-Amino-3-(3,4-dichlorophenyl)-4-(2-methylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. It has been reported to decrease the levels of reactive oxygen species (ROS) and lipid peroxidation in cells, indicating its potential antioxidant activity. Moreover, it has been shown to reduce the levels of pro-inflammatory cytokines, suggesting its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-Amino-3-(3,4-dichlorophenyl)-4-(2-methylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is its potential therapeutic applications. However, its limitations include its low solubility in water, which may affect its bioavailability. Moreover, its toxicity profile and pharmacokinetics are not fully understood, which may limit its clinical applications.

Future Directions

Several future directions can be explored for 6-Amino-3-(3,4-dichlorophenyl)-4-(2-methylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One potential direction is to investigate its potential as a therapeutic agent for the treatment of Alzheimer's disease and skin disorders. Moreover, its potential as an anticancer agent can be further explored, and its mechanism of action can be elucidated. Additionally, its toxicity profile and pharmacokinetics can be studied to determine its safety and efficacy for clinical applications.
Conclusion:
In conclusion, 6-Amino-3-(3,4-dichlorophenyl)-4-(2-methylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been synthesized using various methods and has been reported to exhibit antitumor, anti-inflammatory, and antimicrobial activities. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

The synthesis of 6-Amino-3-(3,4-dichlorophenyl)-4-(2-methylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been reported using different methods. One of the most common methods involves the reaction of 3,4-dichlorobenzaldehyde, 2-methylphenylhydrazine, malononitrile, and 4-hydroxycoumarin in the presence of a catalytic amount of piperidine. The reaction is carried out under reflux in ethanol for several hours, followed by the addition of water to obtain the desired product.

Scientific Research Applications

6-Amino-3-(3,4-dichlorophenyl)-4-(2-methylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been widely studied for its potential therapeutic applications. It has been reported to exhibit antitumor, anti-inflammatory, and antimicrobial activities. Several studies have also shown that this compound has potent inhibitory effects on certain enzymes, such as acetylcholinesterase and tyrosinase, making it a potential candidate for the treatment of Alzheimer's disease and skin disorders, respectively.